Cas no 1345461-33-7 (1,6-Naphthyridine-5,7(6H,8H)-dione)

• Product Name: 1,6-Naphthyridine-5,7(6H,8H)-dione
• CAS No: 1345461-33-7
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• CID: 2111570
• PubChem ID: 18442729
• Update Time: 2025-07-02

1,6-Naphthyridine-5,7(6H,8H)-dione Chemical and Physical Properties

Names and Identifiers

• 1,6-Naphthyridine-5,7(6H,8H)-dione
• 1,6-naphthyridin-5,7(6H,8H)-dione
• VZBCWLJDUPYVKF-UHFFFAOYSA-N
• 5,6,7,8-tetrahydro-1,6-naphthyridine-5,7-dione
• SCHEMBL299769
• CS-0497687
• DA-30147
• 1345461-33-7
• 8H-1,6-naphthyridine-5,7-dione

• Inchi： 1S/C8H6N2O2/c11-7-4-6-5(8(12)10-7)2-1-3-9-6/h1-3H,4H2,(H,10,11,12)
• InChI Key： VZBCWLJDUPYVKF-UHFFFAOYSA-N
• SMILES： O=C1CC2=C(C=CC=N2)C(N1)=O

Computed Properties

• Exact Mass: 162.04300
• Monoisotopic Mass: 162.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.368±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (52 g/l) (25 º C),
• PSA: 59.06000
• LogP: 0.22290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 1,6-Naphthyridine-5,7(6H,8H)-dione

Recent Advances in the Study of 1,6-Naphthyridine-5,7(6H,8H)-dione (CAS: 1345461-33-7) in Chemical Biology and Pharmaceutical Research

The compound 1,6-Naphthyridine-5,7(6H,8H)-dione (CAS: 1345461-33-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic scaffold, characterized by its fused naphthyridine and dione moieties, exhibits a broad spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential as a lead compound for drug development.

One of the key areas of research has been the synthesis and structural modification of 1,6-Naphthyridine-5,7(6H,8H)-dione to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that introducing specific substituents at the 2- and 8-positions of the naphthyridine ring significantly improved its binding affinity to target proteins, such as kinases and DNA topoisomerases. These modifications not only enhanced the compound's potency but also reduced its cytotoxicity, making it a promising candidate for further preclinical evaluation.

In addition to its synthetic optimization, the biological activity of 1,6-Naphthyridine-5,7(6H,8H)-dione has been extensively investigated. Recent in vitro and in vivo studies have revealed its potent inhibitory effects on cancer cell proliferation, particularly in breast and lung cancer models. The compound's ability to induce apoptosis and inhibit angiogenesis has been attributed to its interaction with key signaling pathways, such as the PI3K/AKT and MAPK cascades. Furthermore, its antimicrobial activity against drug-resistant bacterial strains, including MRSA and ESBL-producing Escherichia coli, has sparked interest in its potential as a novel antibiotic.

The pharmacokinetic and toxicological profiles of 1,6-Naphthyridine-5,7(6H,8H)-dione have also been a focus of recent research. A preclinical study conducted by a team at the National Institutes of Health (NIH) reported favorable oral bioavailability and tissue distribution in rodent models. However, challenges such as metabolic stability and potential off-target effects remain to be addressed. Advanced computational modeling and structure-activity relationship (SAR) studies are currently underway to optimize these properties.

In conclusion, 1,6-Naphthyridine-5,7(6H,8H)-dione (CAS: 1345461-33-7) represents a versatile and promising scaffold in drug discovery. Its multifaceted biological activities, coupled with recent advancements in synthetic chemistry and mechanistic understanding, position it as a valuable candidate for the development of next-generation therapeutics. Future research should focus on overcoming its current limitations and translating these findings into clinical applications.